94-43-9

Phenylmercury benzoate

• CAS RN:
• 94-43-9

• Formula:
• C13H10HgO2

• InChI:
• InChI=1S/C7H6O2.C6H5.Hg/c8-7(9)6-4-2-1-3-5-6;1-2-4-6-5-3-1;/h1-5H,(H,8,9);1-5H;/q;;+1/p-1

• InChIKey:
• ZXFQZMVPEYERPI-UHFFFAOYSA-M

• Phenylmercury benzoate, also known as Phenylmercury benzoate, is a useful research compound. Its molecular formula is C13H10HgO2 and its molecular weight is 398.81 g/mol. The purity is usually 95%.

cis-Bicyclo[3.1.0]hexan-3-ol

In Stock

• CAS RN:
• 694-43-9

• Formula:
• C6H10O

• InChI:
• InChI=1S/C6H10O/c7-6-2-4-1-5(4)3-6/h4-7H,1-3H2/t4-,5+,6?

• InChIKey:
• YKXMZSYOSBDLMM-XEAPYIEGSA-N

• Cis-Bicyclo[3.1.0]hexan-3-ol is a useful research compound. Its molecular formula is C6H10O and its molecular weight is 98.14 g/mol. The purity is usually 95%.

2-Picoline, 6-(tert-butylthio)-

• CAS RN:
• 18794-43-9

• Formula:
• C10H15NS

• InChI:
• InChI=1S/C10H15NS/c1-8-6-5-7-9(11-8)12-10(2,3)4/h5-7H,1-4H3

• InChIKey:
• ZLPUWUHNQZOJNU-UHFFFAOYSA-N

• 2-Picoline, 6-(tert-butylthio)- is a useful research compound. Its molecular formula is C10H15NS and its molecular weight is 181.3 g/mol. The purity is usually 95%.

(2,6-Diethylphenyl)methanamine hydrochloride

In Stock

• CAS RN:
• 107694-43-9

• Formula:
• C11H18ClN

• InChI:
• InChI=1S/C11H17N.ClH/c1-3-9-6-5-7-10(4-2)11(9)8-12;/h5-7H,3-4,8,12H2,1-2H3;1H

• InChIKey:
• MSNXGYCWUSAKGM-UHFFFAOYSA-N

• (2,6-Diethylphenyl)methanamine hydrochloride is a useful research compound. Its molecular formula is C11H18ClN and its molecular weight is 199.72. The purity is usually 95%.

2-[(3,4-Dichlorobenzyl)oxy]benzoic acid

In Stock

• CAS RN:
• 149894-43-9

• Formula:
• C14H10Cl2O3

• InChI:
• InChI=1S/C14H10Cl2O3/c15-11-6-5-9(7-12(11)16)8-19-13-4-2-1-3-10(13)14(17)18/h1-7H,8H2,(H,17,18)

• InChIKey:
• JOPAALPMOXKZRI-UHFFFAOYSA-N

• 2-[(3,4-Dichlorobenzyl)oxy]benzoic acid is a useful research compound. Its molecular formula is C14H10Cl2O3 and its molecular weight is 297.13. The purity is usually 95%.

2-Indol-1-yl-1-(4-pyridin-2-ylpiperazin-1-yl)ethanone

In Stock

• CAS RN:
• 754994-43-9

• Formula:
• C19H20N4O

• InChI:
• InChI=1S/C19H20N4O/c24-19(15-23-10-8-16-5-1-2-6-17(16)23)22-13-11-21(12-14-22)18-7-3-4-9-20-18/h1-10H,11-15H2

• InChIKey:
• YVYRGZJDGDLDLH-UHFFFAOYSA-N

• 2-Indol-1-yl-1-(4-pyridin-2-ylpiperazin-1-yl)ethanone is a useful research compound. Its molecular formula is C19H20N4O and its molecular weight is 320.396. The purity is usually 95%.

3-(3,4-Dimethoxyphenyl)-6-prop-2-enyltriazolo[4,5-d]pyrimidin-7-one

In Stock

• CAS RN:
• 872594-43-9

• Formula:
• C15H15N5O3

• InChI:
• InChI=1S/C15H15N5O3/c1-4-7-19-9-16-14-13(15(19)21)17-18-20(14)10-5-6-11(22-2)12(8-10)23-3/h4-6,8-9H,1,7H2,2-3H3

• InChIKey:
• LLWBYYKCFRGGAG-UHFFFAOYSA-N

• 3-(3,4-Dimethoxyphenyl)-6-prop-2-enyltriazolo[4,5-d]pyrimidin-7-one is a useful research compound. Its molecular formula is C15H15N5O3 and its molecular weight is 313.317. The purity is usually 95%.

N-[2-[6-(pyridin-2-ylmethylsulfanyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]ethyl]benzamide

In Stock

• CAS RN:
• 872994-43-9

• Formula:
• C20H18N6OS

• InChI:
• InChI=1S/C20H18N6OS/c27-20(15-6-2-1-3-7-15)22-13-11-18-24-23-17-9-10-19(25-26(17)18)28-14-16-8-4-5-12-21-16/h1-10,12H,11,13-14H2,(H,22,27)

• InChIKey:
• GLVHPBCEHYHDHN-UHFFFAOYSA-N

• N-[2-[6-(pyridin-2-ylmethylsulfanyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]ethyl]benzamide is a useful research compound. Its molecular formula is C20H18N6OS and its molecular weight is 390.47. The purity is usually 95%.

5-Methylpyridazin-3-amine

In Stock

• CAS RN:
• 144294-43-9

• Formula:
• C5H7N3

• InChI:
• InChI=1S/C5H7N3/c1-4-2-5(6)8-7-3-4/h2-3H,1H3,(H2,6,8)

• InChIKey:
• NDPKVJZZCMFBIO-UHFFFAOYSA-N

• 5-Methylpyridazin-3-amine is a useful research compound. Its molecular formula is C5H7N3 and its molecular weight is 109.13 g/mol. The purity is usually 95%.

(3S,4R)-3-[(1,3-dioxaindan-5-yloxy)methyl]-4-(4-fluorophenyl)-1-nitrosopiperidine

In Stock

• CAS RN:
• 2361294-43-9

• Formula:
• C19H19FN2O4

• (3S,4R)-3-[(1,3-dioxaindan-5-yloxy)methyl]-4-(4-fluorophenyl)-1-nitrosopiperidine is a useful research compound. Its molecular formula is C19H19FN2O4 and its molecular weight is 358.4. The purity is usually 95%.

3-Bromo-2-chloro-5-[3-(ethoxymethyl)pyrrolidine-1-carbonyl]pyridine

Usually In Stock

• CAS RN:
• 2094394-43-9

• Formula:
• C13H16BrClN2O2

• InChI:
• InChI=1S/C13H16BrClN2O2/c1-2-19-8-9-3-4-17(7-9)13(18)10-5-11(14)12(15)16-6-10/h5-6,9H,2-4,7-8H2,1H3

• InChIKey:
• JREPQUWWIZYJFC-UHFFFAOYSA-N

• 3-Bromo-2-chloro-5-[3-(ethoxymethyl)pyrrolidine-1-carbonyl]pyridine is a useful research compound. Its molecular formula is C13H16BrClN2O2 and its molecular weight is 347.64. The purity is usually 95%.

4-Bromo-2-(difluoromethyl)-1-ethylpyrrole

Usually In Stock

• CAS RN:
• 2248294-43-9

• Formula:
• C7H8BrF2N

• InChI:
• InChI=1S/C7H8BrF2N/c1-2-11-4-5(8)3-6(11)7(9)10/h3-4,7H,2H2,1H3

• InChIKey:
• LVWPEOUWYANBNF-UHFFFAOYSA-N

• 4-Bromo-2-(difluoromethyl)-1-ethylpyrrole is a useful research compound. Its molecular formula is C7H8BrF2N and its molecular weight is 224.049. The purity is usually 95%.

4-[3-(Pyrimidin-2-yloxymethyl)piperidin-1-yl]pyrazolo[1,5-a]pyrazine

Usually In Stock

• CAS RN:
• 2379994-43-9

• Formula:
• C16H18N6O

• InChI:
• InChI=1S/C16H18N6O/c1-3-13(12-23-16-18-5-2-6-19-16)11-21(9-1)15-14-4-7-20-22(14)10-8-17-15/h2,4-8,10,13H,1,3,9,11-12H2

• InChIKey:
• JLDRMXKMHJTRKM-UHFFFAOYSA-N

• 4-[3-(Pyrimidin-2-yloxymethyl)piperidin-1-yl]pyrazolo[1,5-a]pyrazine is a useful research compound. Its molecular formula is C16H18N6O and its molecular weight is 310.361. The purity is usually 95%.

3-[Chloro(difluoro)methoxy]benzonitrile

In Stock

• CAS RN:
• 1404194-43-9

• Formula:
• C8H4ClF2NO

• InChI:
• InChI=1S/C8H4ClF2NO/c9-8(10,11)13-7-3-1-2-6(4-7)5-12/h1-4H

• InChIKey:
• IAPXFUIYTWIJDF-UHFFFAOYSA-N

• 3-[Chloro(difluoro)methoxy]benzonitrile is a useful research compound. Its molecular formula is C8H4ClF2NO and its molecular weight is 203.57 g/mol. The purity is usually 95%.

5-Carbamoyl-2,3-dimethylbenzene-1-sulfonyl chloride

In Stock

• CAS RN:
• 1462994-43-9

• Formula:
• C9H10ClNO3S

• InChI:
• InChI=1S/C9H10ClNO3S/c1-5-3-7(9(11)12)4-8(6(5)2)15(10,13)14/h3-4H,1-2H3,(H2,11,12)

• InChIKey:
• FNZOHNQRJVUDKZ-UHFFFAOYSA-N

• 5-Carbamoyl-2,3-dimethylbenzene-1-sulfonyl chloride is a useful research compound. Its molecular formula is C9H10ClNO3S and its molecular weight is 247.69. The purity is usually 95%.

4-bromo-1-chloro-2,3-dihydro-1H-indene

In Stock

• CAS RN:
• 1056894-43-9

• Formula:
• C9H8BrCl

• InChI:
• InChI=1S/C9H8BrCl/c10-8-3-1-2-7-6(8)4-5-9(7)11/h1-3,9H,4-5H2

• InChIKey:
• NRJRPZZLWBIXEK-UHFFFAOYSA-N

• 4-bromo-1-chloro-2,3-dihydro-1H-indene is a useful research compound. Its molecular formula is C9H8BrCl and its molecular weight is 231.51 g/mol. The purity is usually 95%.